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Compound of Interest

2,6-Difluoro-3-
Compound Name:

hydroxybenzaldehyde

Cat. No.: B130997

Technical Support Center: 2,6-Difluoro-3-
hydroxybenzaldehyde

This technical support center provides essential information for the safe handling, storage, and
use of 2,6-Difluoro-3-hydroxybenzaldehyde in a research environment. The following guides
are intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The quantitative data for 2,6-Difluoro-3-hydroxybenzaldehyde is summarized below.
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Property Value Citations
CAS Number 152434-88-3 [1][2][3]
Molecular Formula C7HaF20:2 [1][2]
Molecular Weight 158.10 g/mol [1]

White to pale brown
Appearance _ [2][4]
solid/powder

Melting Point 106.5-118.5°C [2]

Purity >94.0% - 98% [1][2][3]

Room temperature, store
Storage Temperature ) [1][5][6]
under inert gas

Hazard Identification and GHS Classification

It is critical to understand the hazards associated with this compound before handling.

GHS Pictogram Signal Word Hazard Statements  Citations

H315: Causes skin
irritation. H319:
GHSO07 (Exclamation ] Causes serious eye
Warning S [51[7]
Mark) irritation. H335: May
cause respiratory

irritation.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards of 2,6-Difluoro-3-hydroxybenzaldehyde?

Al: The primary hazards are irritation to the skin, eyes, and respiratory system.[7] It causes
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[5107]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?
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A2: When handling this compound, you must wear chemical-resistant gloves (e.g., nitrile
rubber), safety glasses with side shields or goggles, and a lab coat.[7][8] All work should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling
the dust.[8]

Q3: What are the proper storage conditions for this compound?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[4]
[9] Some suppliers note that the material is air-sensitive and should be kept under an inert gas
atmosphere (e.g., nitrogen or argon).[1][7]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.
[4] If skin irritation occurs, seek medical advice. For eye contact, rinse cautiously with water for
several minutes, removing contact lenses if present and easy to do so.[4] If eye irritation
persists, get medical attention.

Q5: How should | dispose of waste containing 2,6-Difluoro-3-hydroxybenzaldehyde?

A5: Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[4] Do not let the product enter drains.

Troubleshooting Guide

Q1: My product, which is supposed to be a pale powder, has darkened over time in storage.
What happened and is it still usable?

Al: This compound can be sensitive to air and light, leading to oxidation or degradation, which
often results in color change.[7][9] It is recommended to store it under an inert atmosphere to
prevent this.[1][7] Before use, it is best to verify the purity of the discolored material using an
appropriate analytical technique (e.g., TLC, NMR) to ensure it is suitable for your experiment.

Q2: I'm having trouble dissolving the compound in my reaction solvent. What can | do?

A2: Solubility issues often arise from a mismatch in polarity. 2,6-Difluoro-3-
hydroxybenzaldehyde is a polar molecule. If you are using a non-polar solvent, it may have
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limited solubility. Consider using more polar organic solvents. Performing small-scale solubility
tests with various solvents (e.g., THF, Ethyl Acetate, DMF) before starting your reaction is
recommended.

Q3: My recrystallization attempt resulted in a low yield or an oily product instead of crystals.
How can | fix this?

A3: This is a common issue in purification. Consider the following:

e Solvent Choice: The compound may be too soluble in your chosen solvent, even at low
temperatures.[10] Try a different solvent or a solvent/anti-solvent system. A good starting
point is to find a solvent in which the compound is soluble when hot but poorly soluble when
cold.

o Cooling Rate: Cooling the solution too quickly can trap impurities and prevent the formation
of well-defined crystals.[10] Allow the solution to cool slowly to room temperature before
placing it in an ice bath.

« Oily Impurities: The presence of oily impurities can inhibit crystallization.[10] You can try
adding a small amount of activated charcoal to the hot solution, followed by hot filtration
before cooling, to adsorb these impurities.[10]

Q4: My reaction is giving unexpected side products. What could be the cause?

A4: The molecule has three reactive sites: the aldehyde, the hydroxyl (phenol) group, and the
aromatic ring activated by the hydroxyl group and influenced by the fluorine atoms. Depending
on your reaction conditions, reagents might react with the hydroxyl group. If you are targeting a
reaction at the aldehyde, you may need to protect the hydroxyl group first (e.g., as a silyl ether
or methyl ether) and deprotect it in a subsequent step.

Experimental Protocols

Protocol: Reduction of 2,6-Difluoro-3-
hydroxybenzaldehyde

This protocol describes a representative experiment for the reduction of the aldehyde functional
group to a primary alcohol using sodium borohydride (NaBHa).
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Materials:

2,6-Difluoro-3-hydroxybenzaldehyde

Sodium borohydride (NaBHa4)

Methanol (MeOH)

Deionized water

1 M Hydrochloric acid (HCI)

Ethyl acetate (EtOAC)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, magnetic stirrer, stir bar, ice bath, separatory funnel, rotary evaporator.

Procedure:

Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g of
2,6-Difluoro-3-hydroxybenzaldehyde in 20 mL of methanol.

Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the
temperature equilibrates to 0-5 °C.

Reaction: While stirring vigorously, slowly add 0.3 g of sodium borohydride to the solution in
small portions over 15 minutes. Caution: Hydrogen gas is evolved.

Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir
at room temperature for 1 hour. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Quenching: Once the starting material is consumed, cool the flask again in an ice bath.
Slowly and carefully add 10 mL of 1 M HCI to quench the excess NaBHa.

Workup: Concentrate the mixture using a rotary evaporator to remove most of the methanol.
Add 30 mL of deionized water to the residue.
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o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
ethyl acetate (3 x 30 mL).

» Drying & Filtration: Combine the organic layers and dry over anhydrous magnesium sulfate
(MgSO0a). Filter the drying agent and wash the solid with a small amount of ethyl acetate.

 Purification: Remove the solvent from the filtrate under reduced pressure using a rotary
evaporator to yield the crude product, (2,6-difluoro-3-hydroxyphenyl)methanol, which can be
further purified by column chromatography or recrystallization if necessary.

Visual Guides
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Preparation

1. Review SDS

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Fume Hood

Handling

4. Retrieve Chemical
(Note air sensitivity)

5. Weigh Solid in Hood

6. Perform Experiment

Cleanupvi Storage

7. Dispose of Waste
(Hazardous Waste Stream)

;

8. Clean Glassware

:

9. Store Chemical Properly
(Tightly sealed, inert gas)

1
:End of Process

Process Complete

Safe Handling Workflow for 2,6-Difluoro-3-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2,6-Difluoro-3-hydroxybenzaldehyde.
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Spill Detected!

3. Contain the spill
(Use absorbent pads around the spill)

4. Clean up the spill
(Sweep solid material carefully)

5. Decontaminate the area

6. Dispose of contaminated materials
as hazardous waste

Spill Managed

Minor Spill Response Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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